Estra-1,3,5(10),7-tetraene-3,17alpha-diol
Estra-1,3,5(10),7-tetraene-3,17alpha-diol
The 17α-metabolite of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin.
Brand Name:
Vulcanchem
CAS No.:
651-55-8
VCID:
VC0196226
InChI:
InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3-5,10,14,16-17,19-20H,2,6-9H2,1H3/t14-,16+,17-,18+/m1/s1
SMILES:
CC12CCC3C(=CCC4=C3C=CC(=C4)O)C1CCC2O
Molecular Formula:
C18H22O2
Molecular Weight:
270.4 g/mol
Estra-1,3,5(10),7-tetraene-3,17alpha-diol
CAS No.: 651-55-8
Impurities
VCID: VC0196226
Molecular Formula: C18H22O2
Molecular Weight: 270.4 g/mol
Purity: > 95%
| CAS No. | 651-55-8 |
|---|---|
| Product Name | Estra-1,3,5(10),7-tetraene-3,17alpha-diol |
| Molecular Formula | C18H22O2 |
| Molecular Weight | 270.4 g/mol |
| IUPAC Name | (9S,13S,14S,17R)-13-methyl-6,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3-5,10,14,16-17,19-20H,2,6-9H2,1H3/t14-,16+,17-,18+/m1/s1 |
| Standard InChIKey | NLLMJANWPUQQTA-SPUZQDLCSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3C(=CCC4=C3C=CC(=C4)O)[C@@H]1CC[C@H]2O |
| SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)O)C1CCC2O |
| Canonical SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)O)C1CCC2O |
| Appearance | White Solid |
| Melting Point | 155-158 °C |
| Description | The 17α-metabolite of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 17 alpha-dihydroequilin 17-dihydroequilin 17alpha-dihydroequilein alpha-dihydroequilin beta-dihydroequilin dihydroequilin dihydroequilin, (17beta)-isome |
| PubChem Compound | 9547222 |
| Last Modified | Nov 11 2021 |
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